Cas no 1909336-02-2 (2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride)

2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride is a chiral organic compound featuring a piperidine core with a carboxylic acid and methyl substituent, rendered water-soluble as a hydrochloride salt. Its structural characteristics make it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological and cardiovascular pathways. The compound’s defined stereochemistry and high purity ensure reproducibility in research applications, while its stability under standard storage conditions facilitates handling. Its compatibility with peptide coupling reagents further enhances utility in medicinal chemistry. The hydrochloride form improves solubility for aqueous reaction systems, streamlining downstream processing. This compound is typically supplied with analytical documentation to meet rigorous quality standards for preclinical development.
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride structure
1909336-02-2 structure
Product Name:2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
CAS No:1909336-02-2
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD29907327
CID:4629289
PubChem ID:122156735
Update Time:2025-10-28

2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
    • 2-methyl-3-piperidin-3-ylpropanoic acid;hydrochloride
    • Z2471262517
    • 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
    • MDL: MFCD29907327
    • Inchi: 1S/C9H17NO2.ClH/c1-7(9(11)12)5-8-3-2-4-10-6-8;/h7-8,10H,2-6H2,1H3,(H,11,12);1H
    • InChI Key: LODZEQKNLAEHOR-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C)CC1CNCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Topological Polar Surface Area: 49.3

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Additional information on 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride

Recent Advances in the Study of 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride (CAS: 1909336-02-2)

2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride (CAS: 1909336-02-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has been investigated for its role in modulating neurotransmitter systems, particularly those involving the piperidine moiety. Recent studies have highlighted its potential as a scaffold for developing ligands targeting G protein-coupled receptors (GPCRs) and ion channels. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride and evaluated their binding affinities for various receptor subtypes. The results indicated significant selectivity for certain GPCRs, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

Another recent investigation focused on the compound's metabolic stability and pharmacokinetic profile. The study, conducted in vitro and in vivo, demonstrated favorable metabolic stability and low toxicity, further supporting its potential as a drug candidate. These findings were published in the European Journal of Pharmaceutical Sciences, highlighting the compound's promise for further preclinical development.

Future research directions include optimizing the compound's structure to enhance its pharmacological properties and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

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